(3S,4S)-3-Amino-4-methylazetidin-2-one
Overview
Description
(3S,4S)-3-Amino-4-methylazetidin-2-one, also known as S-AMAO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, particularly in the pharmaceutical industry. This compound belongs to the class of azetidin-2-ones and has a unique chemical structure that makes it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of (3S,4S)-3-Amino-4-methylazetidin-2-one is not fully understood, but it is believed to act as a modulator of the glutamatergic system. (3S,4S)-3-Amino-4-methylazetidin-2-one has been shown to enhance the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and learning and memory processes.
Biochemical and Physiological Effects:
(3S,4S)-3-Amino-4-methylazetidin-2-one has been shown to have several biochemical and physiological effects, including neuroprotective effects, anti-inflammatory effects, and antioxidant effects. (3S,4S)-3-Amino-4-methylazetidin-2-one has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of (3S,4S)-3-Amino-4-methylazetidin-2-one is its high selectivity and low toxicity, making it a suitable candidate for drug development. However, one of the limitations of (3S,4S)-3-Amino-4-methylazetidin-2-one is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of (3S,4S)-3-Amino-4-methylazetidin-2-one. One potential direction is the development of (3S,4S)-3-Amino-4-methylazetidin-2-one-based drugs for the treatment of neurological disorders, particularly Alzheimer's disease and Parkinson's disease. Another direction is the investigation of the potential applications of (3S,4S)-3-Amino-4-methylazetidin-2-one in other fields, such as agriculture and environmental science. Further research is also needed to fully understand the mechanism of action of (3S,4S)-3-Amino-4-methylazetidin-2-one and its potential side effects.
Scientific Research Applications
(3S,4S)-3-Amino-4-methylazetidin-2-one has been extensively studied for its potential applications in various fields, particularly in the pharmaceutical industry. One of the most promising applications of (3S,4S)-3-Amino-4-methylazetidin-2-one is in the development of drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. (3S,4S)-3-Amino-4-methylazetidin-2-one has been shown to have neuroprotective effects and can inhibit the aggregation of amyloid beta, which is a hallmark of Alzheimer's disease.
properties
IUPAC Name |
(3S,4S)-3-amino-4-methylazetidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O/c1-2-3(5)4(7)6-2/h2-3H,5H2,1H3,(H,6,7)/t2-,3-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HEKIBZBEXRTFRP-HRFVKAFMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C(=O)N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H](C(=O)N1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60522798 |
Source
|
| Record name | (3S,4S)-3-Amino-4-methylazetidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60522798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,4S)-3-Amino-4-methylazetidin-2-one | |
CAS RN |
87791-62-6 |
Source
|
| Record name | (3S,4S)-3-Amino-4-methylazetidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60522798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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